Hexyl laurate

• IUPAC Name: hexyl dodecanoate
• InChI: InChI=1S/C18H36O2/c1-3-5-7-9-10-11-12-13-14-16-18(19)20-17-15-8-6-4-2/h3-17H2,1-2H3
• InChI Key: CMBYOWLFQAFZCP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(=O)OCCCCCC
• Molecular Formula: C18H36O2
• DSSTOX Substance ID: DTXSID6067830
• Molecular Weight: 284.5 g/mol
• CAS No.: 34316-64-8

Description

, also known as hexyl laurate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been detected in multiple biofluids, such as saliva and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm.
Hexyl dodecanoate is a fatty acid ester.

Scientific Research Applications

• Optimization of Biosynthesis : Hexyl laurate can be efficiently synthesized using lipase in a packed-bed bioreactor. Optimal synthesis conditions include a reaction temperature of 45°C, a substrate molar ratio of 1:2, and a reaction flow rate of 4.5 mL/min, yielding a high production rate (Chang, Shaw, Yang, & Shieh, 2007).

• Solvent-Free System for Synthesis : The immobilized lipase from Rhizomucor miehei (Lipozyme IM-77) has been used to catalyze the direct esterification of hexanol and lauric acid in a solvent-free system. The process has been optimized using response surface methodology, with optimal conditions leading to a high percentage molar conversion of this compound (Chang, Shaw, Shieh, & Shieh, 2006).

• Activity Enhancement by Supercritical CO2 : Utilizing mesocellular foam silica for immobilization of lipases with supercritical CO2 as a medium can significantly enhance enzyme activity in the preparation of this compound, making the process more efficient and green (Yadav & Varghese, 2020).

• Continuous Synthesis in a Packed-Bed Reactor : A continuous lipase-catalyzed synthesis of this compound in a packed-bed reactor was successfully developed. Optimizing reaction parameters, such as temperature, mixture flow rate, and lauric acid concentration, led to a significant increase in the production rate (Ju, Yang, Yen, & Shieh, 2009).

Mechanism of Action

Target of Action

Hexyl laurate, also known as hexyl dodecanoate, is primarily used in personal care formulations as an important emollient for cosmetic applications . It is a medium-chain ester with a fruity flavor . The primary targets of this compound are the skin cells where it acts as a moisturizer and provides a light skin feel .

Mode of Action

This compound works by forming a barrier on the skin’s surface, which helps to reduce water loss and leaves the skin feeling soft and smooth . It spreads easily on the skin, providing a light, non-greasy feel .

Biochemical Pathways

This compound is synthesized through an esterification reaction between hexanol and lauric acid . This process is often catalyzed by lipase enzymes . The resulting ester, this compound, is then used in various cosmetic formulations .

Pharmacokinetics

This compound undergoes enzymatic hydrolysis, leading to the cleavage products hexanol and lauric acid . Hexanol, a rather small, water-soluble substance, will be distributed in aqueous compartments of the organism

Result of Action

The primary result of this compound’s action is the formation of a protective barrier on the skin, which helps to lock in moisture and leaves the skin feeling soft and smooth . It is used in a variety of cosmetic and personal care products, including skin care products, makeup, and hair care products .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the effectiveness of this compound as an emollient can be affected by the humidity level in the environment. In dry conditions, it can help to reduce water loss from the skin, while in humid conditions, it can help to prevent the skin from becoming overly hydrated . Additionally, the stability of this compound can be affected by factors such as temperature and pH .

Future Directions

Hexyl Laurate is employed in several cosmetics and has great demand. Due to ever-increasing demand for natural products, the immobilized lipase-catalyzed synthesis of such perfumery esters under mild conditions has gained prominence. The application of the enzymatic process to improve productivity of hexyl esters would commercially be more beneficial in today’s society.

Biochemical Analysis

Biochemical Properties

Hexyl laurate plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. It is synthesized through the esterification of hexyl alcohol and lauric acid, a reaction catalyzed by lipases . Lipases, such as Candida antarctica lipase B, are known to facilitate this reaction efficiently. The interaction between this compound and these enzymes is crucial for its production and subsequent use in various applications .

Cellular Effects

This compound has notable effects on various cell types and cellular processes. When applied to the skin, it forms an occlusive layer that helps retain moisture and protect against environmental damage . This compound has been shown to have anti-inflammatory properties, which can soothe and calm irritated skin . Additionally, this compound’s ability to penetrate the outer layer of the skin allows it to deliver hydration and conditioning benefits effectively .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It interacts with the lipid bilayer of cell membranes, enhancing their barrier function and preventing moisture loss . The compound’s small molecular weight allows it to penetrate the skin easily, where it can interact with intracellular proteins and enzymes. These interactions can lead to changes in gene expression and cellular metabolism, contributing to its moisturizing and protective effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable, but it can degrade under certain conditions, such as exposure to high temperatures or UV light . Long-term studies have shown that this compound maintains its moisturizing and protective properties over extended periods, making it a reliable ingredient in skincare formulations .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low to moderate doses, it is generally well-tolerated and does not cause significant adverse effects . At high doses, this compound can induce toxicity, particularly affecting the liver and kidneys . These findings highlight the importance of using appropriate dosages to avoid potential toxic effects.

Metabolic Pathways

This compound is metabolized through enzymatic hydrolysis, primarily by pancreatic lipases . The hydrolysis of this compound results in the formation of hexyl alcohol and lauric acid, which are further metabolized through standard metabolic pathways. Lauric acid undergoes β-oxidation, while hexyl alcohol can be conjugated to form hexyl-glucuronide, which is excreted in the urine .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with lipid transport proteins . Its affinity for lipids allows it to integrate into cell membranes and lipid droplets, facilitating its distribution throughout the body. This property is essential for its function as an emollient and moisturizer in skincare products .

Subcellular Localization

This compound is primarily localized in the lipid bilayers of cell membranes and within lipid droplets . Its localization is influenced by its hydrophobic nature, which allows it to associate with lipid-rich regions of the cell. This subcellular distribution is crucial for its role in enhancing barrier function and providing hydration to the skin .